1-Ethyl-4,4-dimethylcyclohexan-1-ol

• Molecular Formula: C10H20O
• Molecular Weight: 156.26 g/mol
• IUPAC Name: 1-ethyl-4,4-dimethylcyclohexan-1-ol
• InChI: InChI=1S/C10H20O/c1-4-10(11)7-5-9(2,3)6-8-10/h11H,4-8H2,1-3H3
• InChI Key: RQMKHQDQEJTTCM-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCC(CC1)(C)C)O

Description

1-Ethyl-4,4-dimethylcyclohexan-1-ol is a substituted cyclohexanol derivative characterized by an ethyl group at the 1-position and two methyl groups at the 4-positions of the cyclohexane ring. This tertiary alcohol is notable for its steric hindrance due to the bulky substituents, which significantly influence its physical and chemical properties. The compound (CAS: 1119261-24-3) is synthesized for research purposes, particularly as a scaffold in organic chemistry and pharmaceutical studies, with a purity of 95% as reported by AK Scientific . However, commercial availability has been discontinued by suppliers such as CymitQuimica, though technical inquiries for specialized applications remain possible .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Ethyl-4,4-dimethylcyclohexan-1-ol can be synthesized through several methods. One common approach involves the reduction of 1-ethyl-4,4-dimethylcyclohexanone using reducing agents such as sodium borohydride or lithium aluminum hydride. The reaction is typically carried out in anhydrous solvents like diethyl ether or tetrahydrofuran under controlled temperature conditions to ensure high yield and purity .

Industrial Production Methods

In industrial settings, the production of 1-ethyl-4,4-dimethylcyclohexan-1-ol may involve catalytic hydrogenation of the corresponding ketone using hydrogen gas in the presence of a suitable catalyst such as palladium on carbon. This method offers scalability and efficiency, making it suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

1-Ethyl-4,4-dimethylcyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form 1-ethyl-4,4-dimethylcyclohexanone using oxidizing agents like chromic acid or potassium permanganate.

Reduction: Further reduction of the compound can yield 1-ethyl-4,4-dimethylcyclohexane.

Substitution: The hydroxyl group can be substituted with other functional groups using reagents such as thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Chromic acid, potassium permanganate, and other strong oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.

Substitution: Thionyl chloride, phosphorus tribromide, and other halogenating agents.

Major Products Formed

Oxidation: 1-Ethyl-4,4-dimethylcyclohexanone.

Reduction: 1-Ethyl-4,4-dimethylcyclohexane.

Substitution: Various halogenated derivatives depending on the reagent used.

Scientific Research Applications

1-Ethyl-4,4-dimethylcyclohexan-1-ol has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of fragrances and flavors.

Mechanism of Action

The mechanism of action of 1-ethyl-4,4-dimethylcyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with various biomolecules, influencing their structure and function. Additionally, the compound’s hydrophobic cyclohexane ring can interact with lipid membranes, affecting membrane fluidity and permeability .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues

Three structurally related compounds are selected for comparison:

• 1-(Aminomethyl)-4,4-dimethylcyclohexan-1-ol (CAS: 854919-87-2)
• 1-Ethyl-4,4-dimethylcyclohexane-1-carbonitrile (CAS: 1479967-95-7)

Key Structural Differences

Compound	Functional Groups/Substituents
1-Ethyl-4,4-dimethylcyclohexan-1-ol	Ethyl (C1), dimethyl (C4), hydroxyl (C1)
1-(Aminomethyl)-4,4-dimethylcyclohexan-1-ol	Aminomethyl (C1), dimethyl (C4), hydroxyl (C1)
1-Ethyl-4,4-dimethylcyclohexane-1-carbonitrile	Ethyl (C1), dimethyl (C4), nitrile (C1)
1-Ethyl-4,8-dimethoxy-β-carboline	Ethyl (C1), dimethoxy (C4, C8), β-carboline core

The hydroxyl group in 1-Ethyl-4,4-dimethylcyclohexan-1-ol differentiates it from the nitrile-bearing analogue, while the aminomethyl group in the second compound introduces basicity and hydrogen-bonding capacity. The β-carboline derivative diverges entirely with an aromatic heterocyclic system.

Physicochemical Properties and Reactivity

Molecular Weight and Formula

Compound	Molecular Formula	Molecular Weight (g/mol)
1-Ethyl-4,4-dimethylcyclohexan-1-ol	C₁₁H₂₂O	170.29 (calculated)
1-(Aminomethyl)-4,4-dimethylcyclohexan-1-ol	C₉H₁₉NO	157.25
1-Ethyl-4,4-dimethylcyclohexane-1-carbonitrile	C₁₁H₁₉N	165.27

Reactivity and Functional Group Influence

• Hydroxyl Group : Enhances polarity and hydrogen-bonding capacity in 1-Ethyl-4,4-dimethylcyclohexan-1-ol, making it more soluble in polar solvents compared to the nitrile analogue .
• Nitrile Group : Imparts electrophilicity and stability against oxidation in 1-Ethyl-4,4-dimethylcyclohexane-1-carbonitrile, favoring nucleophilic substitution reactions .
• Aminomethyl Group: Introduces basicity in 1-(Aminomethyl)-4,4-dimethylcyclohexan-1-ol, enabling protonation and coordination with metal ions .

Utility in Drug Development

• 1-Ethyl-4,4-dimethylcyclohexan-1-ol : Serves as a sterically hindered alcohol for studying enzyme-substrate interactions, particularly in cytochrome P450 assays .
• 1-(Aminomethyl)-4,4-dimethylcyclohexan-1-ol: Used as a versatile scaffold in peptidomimetics due to its amine functionality .
• 1-Ethyl-4,8-dimethoxy-β-carboline: Exhibits bioactivity in neurological studies, though distinct from the cyclohexanol derivatives .

Biological Activity

1-Ethyl-4,4-dimethylcyclohexan-1-ol is a compound of interest in various fields, including organic chemistry and medicinal research. This article provides a detailed overview of its biological activity, synthesis methods, and potential applications based on diverse scientific literature.

• Molecular Formula : C10H20O
• Molecular Weight : 156.26 g/mol
• IUPAC Name : 1-ethyl-4,4-dimethylcyclohexan-1-ol
• Canonical SMILES : CCC1(CCC(CC1)(C)C)O

Synthesis Methods

The synthesis of 1-Ethyl-4,4-dimethylcyclohexan-1-ol can be achieved through several methods:

• Reduction of Ketones : Commonly synthesized via the reduction of 1-ethyl-4,4-dimethylcyclohexanone using reducing agents like sodium borohydride or lithium aluminum hydride in anhydrous solvents .
• Catalytic Hydrogenation : In industrial settings, catalytic hydrogenation of the corresponding ketone using hydrogen gas in the presence of a palladium catalyst is employed for scalability .

The biological activity of 1-Ethyl-4,4-dimethylcyclohexan-1-ol is attributed to its structural features:

• Hydroxyl Group : The hydroxyl group can form hydrogen bonds with biomolecules, potentially influencing their structural and functional properties.
• Hydrophobic Cyclohexane Ring : This feature allows interaction with lipid membranes, affecting membrane fluidity and permeability .

Biological Activity

Research indicates that 1-Ethyl-4,4-dimethylcyclohexan-1-ol exhibits various biological activities:

Antimicrobial Activity

Recent studies have explored its potential as an antimicrobial agent. For instance, compounds structurally related to 1-Ethyl-4,4-dimethylcyclohexan-1-ol have shown inhibitory effects against Mycobacterium tuberculosis, suggesting that modifications of its structure could enhance its efficacy .

Cytotoxicity and Anticancer Properties

In vitro studies have indicated that certain analogs of this compound may possess cytotoxic properties against various cancer cell lines. The mechanism appears to involve the disruption of cellular membranes and interference with metabolic processes .

Case Studies and Research Findings

Study	Findings
Study on Antimicrobial Properties	Identified structural analogs with MIC values as low as 2.0 µM against M. tuberculosis .
Cytotoxicity Assessment	Demonstrated significant cytotoxic effects on cancer cell lines with IC50 values indicating potential for therapeutic development .

Comparison with Similar Compounds

Compound	Structure	Biological Activity
4,4-Dimethylcyclohexanol	Similar ring structure without ethyl group	Limited biological activity compared to 1-Ethyl variant
1-Ethyl-3,4-dimethylcyclohexan-1-ol	Contains similar functional groups	Exhibits enhanced antimicrobial properties